Cas no 354548-73-5 (3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 354548-73-5
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD02182241
• CID: 293324
• PubChem ID: 16210784
• Update Time: 2025-06-13

3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid
• 3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid hydrate
• Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-bromo-
• SCHEMBL10204120
• ETHYL(2,5-DICHLOROTHIEN-3-YL)(OXO)ACETATE
• EN300-314494
• 3-bromoH-imidazo[1,2-a]pyridine-2-carboxylic acid
• MFCD02182241
• A22008
• DTXSID30583331
• AS-9380
• CS-0270762
• 3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid, AldrichCPR
• AL-182/14819026
• 354548-73-5
• AKOS016004472
• Oprea1_709546
• 3-BROMOIMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLICACID

• MDL： MFCD02182241
• Inchi： 1S/C8H5BrN2O2/c9-7-6(8(12)13)10-5-3-1-2-4-11(5)7/h1-4H,(H,12,13)
• InChI Key： UHBDEEITGHGHKK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C2C=CC=CN21

Computed Properties

• Exact Mass: 239.95300
• Monoisotopic Mass: 239.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.899
• Refractive Index: 1.728
• PSA: 54.60000
• LogP: 1.79500

3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 354548-73-5)

3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 354548-73-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, often associated with bioactive molecules. This compound, featuring a bromine substitution at the 3-position and a carboxylic acid group at the 2-position, serves as a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and G-protein-coupled receptors (GPCRs).

The growing interest in 3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid aligns with the broader trend of optimizing small molecule therapeutics. With the rise of AI-driven drug discovery, compounds like this are being screened for their binding affinities and pharmacokinetic properties. Its CAS No. 354548-73-5 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and fragment-based drug design. The bromine atom offers a handle for further functionalization via cross-coupling reactions, making it a valuable building block in organic synthesis.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their applications in treating inflammatory diseases and central nervous system (CNS) disorders. The carboxylic acid moiety in 3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid enables salt formation or esterification, enhancing its solubility and bioavailability. This adaptability is crucial for developing oral drugs, a hot topic in pharmaceutical forums. Additionally, its role in metal-organic frameworks (MOFs) and catalysis is being investigated, expanding its utility beyond life sciences.

From an SEO perspective, queries like "buy 3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid" or "354548-73-5 supplier" are common, indicating commercial interest. Laboratories and manufacturers prioritize high-purity batches to ensure reproducibility in research. The compound’s stability under ambient conditions and compatibility with green chemistry protocols further boost its appeal. As sustainable synthesis gains traction, methods to produce this compound using microwave-assisted reactions or biocatalysis are being explored.

In summary, 3-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 354548-73-5) is a multifaceted compound with expanding applications in drug development, material science, and catalysis. Its structural features and synthetic flexibility make it a cornerstone in modern chemical research, addressing both academic and industrial needs. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in innovative chemistry.